2-Butyl-7-methyl-1H-imidazo[4,5-b]pyridine

• CAS No.: 133052-03-6
• Molecular Formula: C11H15N3
• Molecular Weight: 189.26 g/mol
• IUPAC Name: 2-butyl-7-methyl-1H-imidazo[4,5-b]pyridine
• InChI: InChI=1S/C11H15N3/c1-3-4-5-9-13-10-8(2)6-7-12-11(10)14-9/h6-7H,3-5H2,1-2H3,(H,12,13,14)
• InChI Key: VEUSWUDBFNJTLA-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC2=NC=CC(=C2N1)C

Description

2-Butyl-7-methyl-1H-imidazo[4,5-b]pyridine is a useful research compound. Its molecular formula is C11H15N3 and its molecular weight is 189.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled (-78° C.) stirred solution of 6-bromo-2-butyl-7-methylimidazo[4,5-b]pyridine (98 mg, 0.366 mmol) in THF (4 mL) was added tert-butyllithium (0.86 mL of a 1.7M solution in pentane, 1.46 mmol). After 15 minutes, MeOH (0.5 mL and brine were added the mixture was warmed to room temperature and extracted with EtOAc (4×10 mL). Drying (K2CO3), concentration, and purification (SiO2, 100% EtOAc) gave 60 mg (87%) of the title compound as an oil.